Cas no 388093-44-5 (1-[2-(2,5-dimethylfuran-3-yl)-2-oxoethyl]-5-nitro-2,3-dihydro-1H-indole-2,3-dione)

• Product Name: 1-[2-(2,5-dimethylfuran-3-yl)-2-oxoethyl]-5-nitro-2,3-dihydro-1H-indole-2,3-dione
• CAS No: 388093-44-5
• MF: C₁₆H₁₂N₂O₆
• MW: 328.276284217834
• CID: 5854684
• PubChem ID: 7830012
• Update Time: 2025-06-03

1-[2-(2,5-dimethylfuran-3-yl)-2-oxoethyl]-5-nitro-2,3-dihydro-1H-indole-2,3-dione Chemical and Physical Properties

Names and Identifiers

• 1-(2-(2,5-dimethylfuran-3-yl)-2-oxoethyl)-5-nitroindoline-2,3-dione
• 1H-Indole-2,3-dione, 1-[2-(2,5-dimethyl-3-furanyl)-2-oxoethyl]-5-nitro-
• SR-01000550579
• AKOS024598489
• EU-0093468
• 1-[2-(2,5-dimethylfuran-3-yl)-2-oxoethyl]-5-nitro-2,3-dihydro-1H-indole-2,3-dione
• 388093-44-5
• SR-01000550579-1
• F0722-7442
• 1-[2-(2,5-dimethylfuran-3-yl)-2-oxoethyl]-5-nitroindole-2,3-dione

• Inchi： 1S/C16H12N2O6/c1-8-5-11(9(2)24-8)14(19)7-17-13-4-3-10(18(22)23)6-12(13)15(20)16(17)21/h3-6H,7H2,1-2H3
• InChI Key： MHRXKEMUPDRUDK-UHFFFAOYSA-N
• SMILES： N1(CC(C2C=C(C)OC=2C)=O)C2=C(C=C([N+]([O-])=O)C=C2)C(=O)C1=O

Computed Properties

• Exact Mass: 328.06953611g/mol
• Monoisotopic Mass: 328.06953611g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 586
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 113Ų

Experimental Properties

• Density: 1.447±0.06 g/cm3(Predicted)
• Boiling Point: 540.2±60.0 °C(Predicted)
• pka: -7.33±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives

Additional information on 1-[2-(2,5-dimethylfuran-3-yl)-2-oxoethyl]-5-nitro-2,3-dihydro-1H-indole-2,3-dione

Comprehensive Overview of 1-[2-(2,5-dimethylfuran-3-yl)-2-oxoethyl]-5-nitro-2,3-dihydro-1H-indole-2,3-dione (CAS No. 388093-44-5)

1-[2-(2,5-dimethylfuran-3-yl)-2-oxoethyl]-5-nitro-2,3-dihydro-1H-indole-2,3-dione (CAS No. 388093-44-5) is a structurally complex organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique molecular framework. The compound features a 2,5-dimethylfuran moiety linked to a 5-nitro-2,3-dihydro-1H-indole-2,3-dione core, which is often associated with bioactive properties. Researchers are particularly interested in its potential applications in drug discovery, given the prevalence of nitroindole derivatives in medicinal chemistry.

One of the most frequently searched topics related to this compound is its synthetic pathway. The synthesis of 1-[2-(2,5-dimethylfuran-3-yl)-2-oxoethyl]-5-nitro-2,3-dihydro-1H-indole-2,3-dione typically involves multi-step reactions, including the condensation of 2,5-dimethylfuran-3-carbaldehyde with active methylene compounds, followed by nitration and cyclization. These methods are often optimized for yield and purity, making them a hot topic in organic synthesis forums and academic discussions.

Another area of interest is the compound's potential biological activity. While detailed pharmacological studies are still underway, preliminary research suggests that the nitroindole scaffold may exhibit antimicrobial or anti-inflammatory properties. This aligns with current trends in drug development, where researchers are exploring novel heterocyclic compounds to address antibiotic resistance and chronic inflammatory conditions.

The compound's physicochemical properties are also a subject of inquiry. With a molecular weight of 314.29 g/mol and a complex structure, its solubility, stability, and reactivity are critical for formulation studies. These characteristics are often compared to those of similar indole derivatives, which are widely used in agrochemicals and pharmaceuticals.

In the context of green chemistry, researchers are investigating eco-friendly synthesis routes for 1-[2-(2,5-dimethylfuran-3-yl)-2-oxoethyl]-5-nitro-2,3-dihydro-1H-indole-2,3-dione. Sustainable catalysts, solvent-free reactions, and energy-efficient processes are being explored to minimize environmental impact. This aligns with global efforts to reduce the carbon footprint of chemical manufacturing.

From an analytical perspective, advanced techniques such as HPLC, NMR, and mass spectrometry are employed to characterize the compound. These methods ensure high purity and accurate structural confirmation, which are essential for regulatory compliance and further research applications.

Given the growing demand for specialty chemicals, 1-[2-(2,5-dimethylfuran-3-yl)-2-oxoethyl]-5-nitro-2,3-dihydro-1H-indole-2,3-dione is also being studied for its potential in material science. Its unique structure could contribute to the development of organic semiconductors or photocatalysts, which are pivotal in renewable energy technologies.

In summary, 1-[2-(2,5-dimethylfuran-3-yl)-2-oxoethyl]-5-nitro-2,3-dihydro-1H-indole-2,3-dione (CAS No. 388093-44-5) is a versatile compound with broad applications in pharmaceuticals, agrochemicals, and material science. Its synthesis, biological activity, and physicochemical properties continue to be areas of active research, making it a compelling subject for scientists and industry professionals alike.